Cas no 109584-01-2 (Alanine, 3,3-difluoro-)

• Product Name: Alanine, 3,3-difluoro-
• CAS No: 109584-01-2
• MF: C₃H₅F₂NO₂
• MW: 125.074107885361
• CID: 1188070
• PubChem ID: 11804757
• Update Time: 2025-07-28

Alanine, 3,3-difluoro- Chemical and Physical Properties

Names and Identifiers

• Alanine, 3,3-difluoro-
• EN300-65344
• SCHEMBL757841
• 2-amino-3,3-difluoropropanoic acid
• 109584-01-2
• MFCD01318204

• Inchi： 1S/C3H5F2NO2/c4-2(5)1(6)3(7)8/h1-2H,6H2,(H,7,8)
• InChI Key： RDWIWGLYYQZMFQ-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)O)N)F

Computed Properties

• Exact Mass: 125.02885
• Monoisotopic Mass: 125.02883473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives